methyl (4Z)-1-(4-bromophenyl)-4-[4-(methoxycarbonyl)benzylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C22H18BrNO5
• Molecular Weight: 456.3 g/mol
• IUPAC Name: methyl (4Z)-1-(4-bromophenyl)-4-[(4-methoxycarbonylphenyl)methylidene]-2-methyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C22H18BrNO5/c1-13-19(22(27)29-3)18(12-14-4-6-15(7-5-14)21(26)28-2)20(25)24(13)17-10-8-16(23)9-11-17/h4-12H,1-3H3/b18-12-
• InChI Key: LJPDDJBIDWOIET-PDGQHHTCSA-N
• Isomeric SMILES: CC1=C(/C(=C/C2=CC=C(C=C2)C(=O)OC)/C(=O)N1C3=CC=C(C=C3)Br)C(=O)OC
• SMILES: CC1=C(C(=CC2=CC=C(C=C2)C(=O)OC)C(=O)N1C3=CC=C(C=C3)Br)C(=O)OC

Description

Methyl (4Z)-1-(4-bromophenyl)-4-[4-(methoxycarbonyl)benzylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, also known as Methyl PBD, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research.

Mechanism of Action

The mechanism of action of methyl (4Z)-1-(4-bromophenyl)-4-[4-(methoxycarbonyl)benzylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate PBD in PDT involves the generation of ROS upon exposure to light, which can induce cell death through various pathways, including apoptosis, necrosis, and autophagy. The exact mechanism of ROS generation and cell death induction by this compound PBD is still under investigation.
Biochemical and Physiological Effects:
This compound PBD has been shown to have low toxicity and good biocompatibility in vitro and in vivo, making it a promising candidate for biomedical applications. However, further studies are needed to investigate its long-term effects and potential side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl (4Z)-1-(4-bromophenyl)-4-[4-(methoxycarbonyl)benzylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate PBD in lab experiments is its high water solubility, which allows for easy administration and delivery in vitro and in vivo. However, its low stability and short half-life in biological systems can limit its effectiveness and require frequent administration.

Future Directions

For the study of methyl (4Z)-1-(4-bromophenyl)-4-[4-(methoxycarbonyl)benzylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate PBD include further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its efficacy in vivo and in clinical trials. Additionally, its potential applications in other areas of biomedical research, such as imaging and drug delivery, should be explored.

Synthesis Methods

Methyl (4Z)-1-(4-bromophenyl)-4-[4-(methoxycarbonyl)benzylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate PBD can be synthesized through a multi-step process that involves the reaction of 4-bromobenzaldehyde with methyl acetoacetate, followed by the addition of 4-(methoxycarbonyl)benzylamine and the subsequent cyclization of the resulting intermediate. The final product can be obtained through purification and characterization using various spectroscopic techniques.

Scientific Research Applications

Methyl (4Z)-1-(4-bromophenyl)-4-[4-(methoxycarbonyl)benzylidene]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate PBD has been studied for its potential use in cancer therapy, specifically as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment that involves the administration of a photosensitizer followed by exposure to light of a specific wavelength, which activates the photosensitizer and generates reactive oxygen species (ROS) that can induce cell death. This compound PBD has shown promising results in vitro and in vivo as a photosensitizer for PDT in various cancer cell lines.